![molecular formula C28H33N3O5S2 B2469930 ethyl 5,5,7,7-tetramethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 449782-90-5](/img/structure/B2469930.png)
ethyl 5,5,7,7-tetramethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
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Description
Ethyl 5,5,7,7-tetramethyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C28H33N3O5S2 and its molecular weight is 555.71. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of related heterocyclic compounds often involves innovative methodologies that can be applied across different areas of chemical research. For instance, the expedient phosphine-catalyzed [4 + 2] annulation represents a methodology for synthesizing highly functionalized tetrahydropyridines. This process exhibits complete regioselectivity and excellent yields, highlighting the utility of organic phosphine catalysts in constructing complex molecular architectures (Zhu, Lan, & Kwon, 2003).
Potential Biological Applications
Although direct applications of the specified compound in biological research are not readily identified, the study of structurally related compounds provides insight into possible areas of interest. For instance, the synthesis and discovery of highly functionalized tetrahydropyridines and pyridines as antimycobacterial agents demonstrate the potential of heterocyclic compounds in addressing infectious diseases. Compounds synthesized through four-component reactions exhibited significant activity against Mycobacterium tuberculosis, suggesting that similar compounds, including the one , could be explored for antimicrobial properties (Raju et al., 2010).
Supramolecular Aggregation
The study of supramolecular aggregation in polysubstituted pyridines, such as ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate, highlights the structural and functional diversity of these compounds. These studies reveal how intermolecular interactions, such as C-H...O, C-H...F, and C-H...π interactions, contribute to the stabilization of crystal structures, suggesting potential applications in material science and crystal engineering (Suresh et al., 2007).
properties
IUPAC Name |
ethyl 5,5,7,7-tetramethyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H33N3O5S2/c1-7-36-26(33)22-21-17-27(2,3)30-28(4,5)23(21)37-25(22)29-24(32)18-13-15-20(16-14-18)38(34,35)31(6)19-11-9-8-10-12-19/h8-16,30H,7,17H2,1-6H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBPQUJGUFJFJTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H33N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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